![molecular formula C16H20N2O3S B2988336 N-(4,7-dimethoxybenzo[d]thiazol-2-yl)cyclohexanecarboxamide CAS No. 912764-43-3](/img/structure/B2988336.png)
N-(4,7-dimethoxybenzo[d]thiazol-2-yl)cyclohexanecarboxamide
Description
Molecular Structure Analysis
The molecular structure of “N-(4,7-dimethoxybenzo[d]thiazol-2-yl)cyclohexanecarboxamide” can be analyzed using various spectroscopic techniques. For instance, 1H-NMR and 13C-NMR can provide information about the hydrogen and carbon atoms in the molecule . Infrared (IR) spectroscopy can provide information about the functional groups present in the molecule .Scientific Research Applications
Antimicrobial and Antiviral Agents
Benzothiazole derivatives, including structures similar to "N-(4,7-dimethoxybenzo[d]thiazol-2-yl)cyclohexanecarboxamide," have shown promise as antimicrobial and antiviral agents. Studies highlight the synthesis and biological importance of benzothiazoles, demonstrating their broad spectrum of biological activities. These compounds have been identified as potential therapeutic agents due to their physicochemical and biological properties, which are favorable for combating microbial and viral infections (Rosales-Hernández et al., 2022). Further research on benzothiazole derivatives revealed their significant antimicrobial and antiviral capabilities, suggesting their role as active candidates in new antimicrobial or antiviral drug discovery (Elamin et al., 2020).
Anticancer Properties
The benzothiazole scaffold has been extensively studied for its anticancer properties. It serves as a versatile heterocyclic scaffold with numerous pharmaceutical applications, including anticancer activity. Some benzothiazole derivatives possess a broad spectrum of activities such as antimicrobial, analgesic, anti-inflammatory, and notably, antitumor effects. Their structural simplicity and ease of synthesis allow for the development of chemical libraries targeting new chemical entities for cancer treatment (Kamal et al., 2015).
Pharmacological Significance
Benzothiazoles and their derivatives have shown extensive pharmacological significance, including antioxidant and anti-inflammatory properties. Research into novel thiazole derivatives, a related class, has revealed their therapeutic applications in various diseases due to their antioxidant, analgesic, anti-inflammatory, and antimicrobial properties. This highlights the potential of benzothiazole derivatives in developing new therapeutic agents (Leoni et al., 2014).
properties
IUPAC Name |
N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)cyclohexanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O3S/c1-20-11-8-9-12(21-2)14-13(11)17-16(22-14)18-15(19)10-6-4-3-5-7-10/h8-10H,3-7H2,1-2H3,(H,17,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UTTJPDJDLFFBMT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=C(C=C1)OC)SC(=N2)NC(=O)C3CCCCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4,7-dimethoxybenzo[d]thiazol-2-yl)cyclohexanecarboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-(4-chlorophenyl)-2-(4-methoxyphenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide](/img/structure/B2988259.png)
![[3-(2,3-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine](/img/structure/B2988266.png)
![(4-{3-[1-(3-fluorobenzyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazol-5-yl}phenyl)dimethylamine](/img/structure/B2988268.png)
![2-Phenyloctahydropyrrolo[3,4-c]pyrrole dihydrochloride](/img/structure/B2988269.png)
![N-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-(4-ethoxyphenoxy)acetamide](/img/structure/B2988272.png)
